The chalcogeno-Baylis–Hillman reaction: the first examples catalysed by chalcogenides in the presence of Lewis acids
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A706821B
Abstract
The chalcogeno-Baylis–Hillman reaction catalysed by sulfides and selenides, the group 16 element compounds, in the presence of Lewis acids gave coupling products in moderate to good yield even after only 1 h at room temperature.
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